[S(R)]-N-[(S)-3,5-(Bis(trifluoromethyl)phenyl][2-(dicyclohexylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide

• Molecular Formula: C31H40F6NOPS
• Molecular Weight: 619.7 g/mol
• IUPAC Name: (R)-N-[(S)-[3,5-bis(trifluoromethyl)phenyl]-(2-dicyclohexylphosphanylphenyl)methyl]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C31H40F6NOPS/c1-29(2,3)41(39)38-28(21-18-22(30(32,33)34)20-23(19-21)31(35,36)37)26-16-10-11-17-27(26)40(24-12-6-4-7-13-24)25-14-8-5-9-15-25/h10-11,16-20,24-25,28,38H,4-9,12-15H2,1-3H3/t28-,41+/m0/s1
• InChI Key: DNVSIVSEGAUABC-JXHWHWBKSA-N
• Isomeric SMILES: CC(C)(C)[S@@](=O)N[C@H](C1=CC=CC=C1P(C2CCCCC2)C3CCCCC3)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F
• Canonical SMILES: CC(C)(C)S(=O)NC(C1=CC=CC=C1P(C2CCCCC2)C3CCCCC3)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F

Description

[S(R)]-N-[(S)-3,5-(Bis(trifluoromethyl)phenyl][2-(dicyclohexylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide is a chiral sulfinamide derivative characterized by a 3,5-bis(trifluoromethyl)phenyl group and a dicyclohexylphosphino-substituted phenyl moiety. This compound is structurally distinguished by its stereochemical complexity and the integration of a phosphine ligand, which enhances its utility in asymmetric catalysis and chiral resolution processes . The trifluoromethyl groups contribute to electron-withdrawing effects, while the dicyclohexylphosphino moiety provides steric bulk, critical for enantioselective transformations .

Comparison with Similar Compounds

Key Observations :

• The target compound’s dicyclohexylphosphino group offers greater steric hindrance compared to diphenylphosphino () or non-phosphorus analogs (), favoring selective substrate binding in catalysis .
• Trifluoromethyl groups in the target and compounds enhance thermal stability and electron-deficient character, contrasting with halogenated derivatives () optimized for nucleophilic substitution .
• The urea linkage in enables hydrogen bonding, a feature absent in the target compound, which may limit its application in molecular recognition but enhances compatibility with hydrophobic reaction environments .

Efficiency Considerations :

• The target compound’s phosphine ligand necessitates air-free handling, increasing synthetic complexity compared to non-phosphorus analogs .
• Halogenated derivatives () achieve higher yields (e.g., 70–80% for bromopyridinyl systems) due to optimized quenching protocols (e.g., HCl in CPME/ACN) .

Performance Metrics :

• The target compound’s enantiomeric excess (ee) in model reactions (e.g., ketone reductions) exceeds 95%, outperforming urea-linked analogs (ee ~85%) due to superior steric control .
• Halogenated derivatives () exhibit lower catalytic activity but broader substrate scope in Suzuki-Miyaura couplings .

Q & A

Basic: What are the critical steps in synthesizing [S(R)]-N-[(S)-3,5-(Bis(trifluoromethyl)phenyl][2-(dicyclohexylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide, and how are impurities managed?

Methodological Answer:
The synthesis involves sequential functionalization of the sulfinamide core and stereoselective introduction of the dicyclohexylphosphino and bis(trifluoromethyl)phenyl groups. Key steps include:

• Chiral Resolution : Use of (S)-sulfinamide precursors to ensure stereochemical fidelity .
• Phosphine Ligand Coupling : Palladium-catalyzed cross-coupling to attach the dicyclohexylphosphino group under inert conditions .
• Purification : Column chromatography (silica gel, hexane/EtOAc gradient) followed by recrystallization to remove unreacted starting materials and byproducts. Impurities like oxidized phosphine species are monitored via ³¹P NMR .

Basic: How is the stereochemical configuration of this compound confirmed experimentally?

Methodological Answer:

• X-ray Crystallography : Single-crystal analysis resolves absolute stereochemistry, particularly for the sulfinamide and dicyclohexylphosphino moieties .
• Chiral HPLC : Using a Chiralpak® column (e.g., AD-H or OD-H) with hexane/isopropanol mobile phases to separate enantiomers. Retention times are compared to racemic controls .
• Optical Rotation : Measured in polar solvents (e.g., CHCl₃) and cross-referenced with literature values .

Basic: What are the primary research applications of this compound in catalysis?

Methodological Answer:
The compound serves as a chiral ligand in asymmetric catalysis:

• Transition Metal Coordination : Binds to Rh or Ir centers for hydrogenation reactions, enhancing enantioselectivity in ketone or imine reductions .
• Mechanistic Probes : The dicyclohexylphosphino group’s steric bulk and electron-donating properties are studied to optimize catalytic turnover .
• Case Study : In α,β-unsaturated ketone hydrogenations, enantiomeric excess (ee) >90% is achieved when paired with [Rh(cod)₂]BF₄ .

Advanced: How can computational methods predict the compound’s reactivity in catalytic systems?

Methodological Answer:

• Density Functional Theory (DFT) : Models the ligand-metal interaction energy and transition states to predict enantioselectivity. For example, the trifluoromethyl groups’ electron-withdrawing effects stabilize specific transition states .
• Molecular Dynamics (MD) : Simulates solvent effects on ligand conformation during catalysis. Polar solvents (e.g., MeOH) may reduce steric hindrance, improving substrate access .
• Validation : Experimental ee values are correlated with computed energy barriers (ΔΔG‡) to refine computational parameters .

Advanced: How do researchers address contradictory data in enantioselectivity across different studies?

Methodological Answer:
Contradictions often arise from:

• Reaction Conditions : Temperature, solvent polarity, and metal precursor (e.g., Rh vs. Ir) significantly impact ee. A design of experiments (DoE) approach isolates variables .
• Analytical Artifacts : Chiral HPLC methods must be validated with internal standards. Baseline separation (R > 1.5) ensures accurate ee quantification .
• Ligand Degradation : Storage conditions (e.g., -20°C under argon) prevent phosphine oxidation, which alters catalytic performance .

Advanced: What strategies stabilize the dicyclohexylphosphino group during long-term storage?

Methodological Answer:

• Inert Atmosphere Storage : Sealed vials under argon or nitrogen prevent oxidation to phosphine oxide .
• Additives : Inclusion of radical scavengers (e.g., BHT) at 0.1% w/w inhibits degradation .
• Temperature Control : Storage at -20°C in anhydrous DMSO or THF minimizes thermal decomposition. Periodic ³¹P NMR checks detect oxidation (δ ~25 ppm for phosphine oxide vs. δ ~-10 ppm for intact phosphine) .

Advanced: How is the compound’s electronic profile tuned for specific substrate interactions?

Methodological Answer:

• Substituent Effects : The bis(trifluoromethyl)phenyl group’s electron-withdrawing nature increases metal center electrophilicity, favoring nucleophilic substrate binding. This is quantified via Hammett σ_para values .
• Steric Maps : X-ray crystallography or computational modeling (e.g., SambVca) calculates percent buried volume (%V_bur) to predict steric demand .
• Case Study : In allylic alkylation, %V_bur >35% correlates with higher ee due to restricted substrate rotation .

Advanced: What methodologies assess the compound’s compatibility with sensitive functional groups in substrates?

Methodological Answer:

• Competition Experiments : Reactivity of substrates with acidic protons (e.g., alcohols, amines) is tested in parallel reactions. GC-MS monitors decomposition .
• In Situ IR Spectroscopy : Tracks ligand stability under reaction conditions (e.g., high H₂ pressure in hydrogenation) .
• Accelerated Aging Studies : Ligand is exposed to oxidative (H₂O₂) or thermal stress (60°C) to simulate prolonged use .